Cas no 2171692-88-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid
• CAS No: 2171692-88-7
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6089638
• PubChem ID: 165539657
• Update Time: 2025-05-20

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid
• 2171692-88-7
• EN300-1498766
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-hydroxypropanoic acid

• Inchi： 1S/C27H26N2O6/c1-16-10-12-17(13-11-16)24(25(31)28-14-23(30)26(32)33)29-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22-24,30H,14-15H2,1H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： SLLNKJBPVCBSFH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)O)=O)C1C=CC(C)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid (CAS: 2171692-88-7)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid (CAS: 2171692-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypropanoic acid moiety, is of particular interest due to its potential applications in peptide synthesis and drug development. Recent studies have explored its role as a building block in the synthesis of bioactive peptides and its utility in the development of novel therapeutic agents.

One of the key areas of research has focused on the compound's stability and reactivity under various conditions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for its ability to protect amino groups during the synthesis process, and its removal under mild basic conditions. The presence of the hydroxypropanoic acid moiety further enhances the molecule's versatility, allowing for additional functionalization and conjugation with other bioactive molecules. Recent findings suggest that this compound exhibits excellent compatibility with standard SPPS protocols, making it a valuable tool for the synthesis of complex peptides with potential therapeutic applications.

In addition to its utility in peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid has been investigated for its potential as a scaffold in drug discovery. Researchers have explored its ability to serve as a core structure for the development of small-molecule inhibitors targeting various enzymes and receptors. Preliminary studies have demonstrated its efficacy in modulating specific biological pathways, although further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis and characterization of this compound have also been the subject of recent investigations. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), have been employed to confirm its structure and purity. These studies have provided valuable insights into the compound's physicochemical properties, such as solubility and stability, which are critical for its application in pharmaceutical formulations.

Looking ahead, the potential applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid in drug development and peptide engineering are vast. Ongoing research aims to explore its use in the design of novel therapeutics for diseases such as cancer, infectious diseases, and metabolic disorders. Furthermore, efforts are underway to optimize its synthesis and scale-up production to meet the growing demand for high-quality peptide-based drugs and research reagents.

In conclusion, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-hydroxypropanoic acid (CAS: 2171692-88-7) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and versatile applications make it a valuable tool for peptide synthesis and drug discovery. Continued research and development in this area are expected to yield significant advancements in the field, paving the way for new therapeutic options and improved synthetic methodologies.